tert-butyl 2-amino-3-(trimethylsilyl)propanoate, trifluoroacetic acid
Overview
Description
Tert-butyl 2-amino-3-(trimethylsilyl)propanoate, trifluoroacetic acid is a useful research compound. Its molecular formula is C12H24F3NO4Si and its molecular weight is 331.4. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 2-amino-3-(trimethylsilyl)propanoate, trifluoroacetic acid involves the protection of the amine group with a trimethylsilyl group, followed by the addition of tert-butyl 2-bromo-3-oxopropanoate to form the desired compound. The trifluoroacetic acid is used as a catalyst in the final step to remove the trimethylsilyl group and generate the free amine.", "Starting Materials": [ "2-amino-3-hydroxypropanoic acid", "trimethylsilyl chloride", "tert-butyl 2-bromo-3-oxopropanoate", "trifluoroacetic acid", "diethyl ether", "sodium bicarbonate", "sodium chloride" ], "Reaction": [ "Protection of the amine group with trimethylsilyl chloride in the presence of diethyl ether and sodium bicarbonate", "Addition of tert-butyl 2-bromo-3-oxopropanoate in the presence of sodium chloride and diethyl ether to form tert-butyl 2-amino-3-(trimethylsilyl)propanoate", "Removal of the trimethylsilyl group with trifluoroacetic acid to generate tert-butyl 2-amino-3-propanoate, trifluoroacetic acid" ] } | |
CAS No. |
2648939-03-9 |
Molecular Formula |
C12H24F3NO4Si |
Molecular Weight |
331.4 |
Purity |
95 |
Origin of Product |
United States |
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